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An In-depth Technical Guide to the Toxicological Profile of Cashmeran on Aquatic Organisms

Introduction
Cashmeran®, chemically known as 1,2,3,5,6,7-Hexahydro-1,1,2,3,3-pentamethyl-4H-inden-4-

one (CAS No. 33704-61-9), is a polycyclic musk widely used as a fragrance ingredient in

cosmetics, personal hygiene products, air fresheners, and household cleaning agents.[1][2] Its

widespread use results in its release into the aquatic environment, primarily through

wastewater treatment plant effluents.[1][2] This technical guide provides a comprehensive

overview of the aquatic toxicology of Cashmeran, summarizing key data on its environmental

fate, ecotoxicity across different trophic levels, and the experimental protocols used for its

assessment.

Environmental Fate and Persistence
The environmental behavior of a chemical dictates its potential for exposure to aquatic

organisms. Cashmeran is characterized by its persistence in the environment and a low

potential for bioaccumulation.[1]

2.1 Persistence and Degradability

Cashmeran is not readily biodegradable.[2] In a 28-day study conducted according to OECD

Test Guideline 301C, no mineralization was observed, with 0% biodegradation measured by

biological oxygen demand (BOD).[1][2] After 28 days, 99% of the substance remained, leading
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to its classification as "Persistent".[1][2] It is not expected to hydrolyze in water due to the

absence of readily hydrolysable functional groups.[1]

2.2 Bioaccumulation Potential

Despite having an octanol-water partition coefficient (Log Kow) of 4.2, which suggests a

potential for bioaccumulation, experimental data indicate a low bioconcentration potential in

fish.[1][3][4] A study following OECD TG 305 reported a lipid-normalized bioconcentration factor

(BCF) of 157 L/kg wet weight in carp (Cyprinus carpio).[1][2] This value is well below the

threshold of 2000 L/kg, leading to the classification of Cashmeran as "Not Bioaccumulative".[1]

[2]

2.3 Environmental Transport and Partitioning

When released into the environment, Cashmeran is expected to predominantly partition to the

water (95%) and soil compartments.[1][4] It has a soil adsorption coefficient (log KOC) of 2.3,

suggesting medium mobility in soil.[1][2] Its Henry's law constant of 1.44 Pa·m³/mol indicates

moderate volatility from water and moist soil.[1] In the atmosphere, it undergoes rapid photo-

oxidation with a calculated half-life of 1.2 hours.[1][2]

Table 1: Summary of Environmental Fate Properties for Cashmeran
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Parameter Value
Guideline/Meth
od

Classification/I
nterpretation

Source(s)

Biodegradation 0% after 28 days OECD TG 301C

Not readily

biodegradable;

Persistent

[1][2]

Log Kow 4.2 Measured

Meets threshold

for

bioaccumulation

concern

[1][3][4]

BCF (Fish) 157 L/kg OECD TG 305

Low potential to

bioconcentrate;

Not

Bioaccumulative

[1][2]

Log Koc 2.3 Measured
Medium mobility

in soil
[1][2]

Aquatic Ecotoxicity
The ecotoxicity of Cashmeran has been evaluated across three key aquatic trophic levels: fish,

invertebrates, and algae. The data consistently show that while the substance is toxic to

aquatic life, it is not classified as highly toxic based on acute exposure values.

3.1 Acute Toxicity

Acute toxicity is assessed over short exposure periods (48-96 hours) to determine the

concentration that causes an immediate effect, such as mortality or immobilization, in 50% of

the test population (LC50/EC50).

Table 2: Acute Toxicity of Cashmeran to Aquatic Organisms
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Trophic
Level

Species Duration Endpoint
Value
(mg/L)

Method Source(s)

Fish

Oryzias

latipes

(Japanese

Rice Fish)

96 h LC50 2.12
Experiment

al
[5]

Oryzias

latipes

(Medaka)

96 h LC50 1.7
OECD TG

203
[2]

Fish

(General)
96 h LC50 4.4

Calculated

(ECOSAR)
[1][2]

Invertebrat

e

Daphnia

magna

(Water

Flea)

48 h

EC50

(Immobiliza

tion)

1.5
OECD TG

202
[1][2][5]

Algae

Desmodes

mus

subspicatu

s

72 h

EC50

(Growth

Inhibition)

10
OECD TG

201
[2][5]

Algae

(General)
96 h EC50 1.35

Calculated

(ECOSAR)
[1][4]

3.2 Chronic Toxicity

Chronic toxicity studies assess the effects of longer-term exposure at lower concentrations.

Data on the chronic aquatic toxicity of Cashmeran are limited.

Table 3: Chronic Toxicity of Cashmeran to Aquatic Organisms
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Trophic
Level

Species Duration Endpoint
Value
(mg/L)

Method Source(s)

Fish
Danio rerio

(Zebrafish)
-

NOEC

(Early-life

stage)

0.16
OECD

Guideline
[2]

Experimental Protocols
The aquatic toxicity data for Cashmeran have been generated primarily using standardized

methodologies from the Organisation for Economic Co-operation and Development (OECD).

Due to Cashmeran's low water solubility, test media are often prepared as a Water

Accommodated Fraction (WAF).[6][7]

4.1 OECD 203: Fish, Acute Toxicity Test

This guideline determines the concentration of a substance lethal to 50% of a test fish

population (LC50) over a 96-hour period.[8][9][10]

Test Organism: Recommended species include Zebrafish (Danio rerio) or Japanese Rice

Fish (Oryzias latipes).[2][9]

Test Duration: 96 hours.[8][9]

Procedure: Fish are exposed to a geometric series of at least five test concentrations and a

control.[8] For a substance like Cashmeran, a semi-static renewal procedure (renewing test

solutions every 24 hours) is often employed to maintain exposure concentrations.

Test Conditions: Controlled temperature (e.g., 10-14°C for rainbow trout), lighting, and

dissolved oxygen levels are maintained.[11]

Endpoint: Mortalities are recorded at 24, 48, 72, and 96 hours.[8] The LC50 value and its

95% confidence limits are calculated using statistical methods like Probit analysis.[10][12]

4.2 OECD 202: Daphnia sp. Acute Immobilisation Test
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This test assesses the concentration at which 50% of the daphnids are rendered immobile

(EC50).[13][14]

Test Organism:Daphnia magna, less than 24 hours old.[13]

Test Duration: 48 hours.[14]

Procedure: Daphnids are exposed to the test substance across a range of concentrations in

a static or semi-static system.[15]

Endpoint: The number of immobilized daphnids (those unable to swim within 15 seconds

after gentle agitation) is recorded at 24 and 48 hours.[6][15] The 48h-EC50 is the primary

result.

4.3 OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This guideline determines the effect of a substance on the growth of microalgae.[7][16][17]

Test Organism: Recommended species include Pseudokirchneriella subcapitata or

Desmodesmus subspicatus.[5][16]

Test Duration: 72 hours.[7][17]

Procedure: Exponentially growing algal cultures are exposed to the test substance in a

nutrient-rich medium under continuous illumination and controlled temperature.[16][18]

Endpoint: Growth inhibition is quantified by measuring algal biomass (e.g., cell counts) over

time compared to controls.[18] The EC50 is calculated based on the reduction in either

growth rate or yield.[17]

Visualizations
5.1 Experimental Workflow for Aquatic Toxicity Testing

The following diagram illustrates a generalized workflow for conducting a standard aquatic

ecotoxicity study, such as an OECD 202 or 203 test.
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Phase 1: Preparation

Phase 2: Exposure

Phase 3: Analysis & Reporting

Prepare Test Substance
(e.g., WAF for Cashmeran)

Prepare Test Vessels

Acclimate Test Organisms

Introduce Organisms
to Test Vessels

Prepare Dilution Media
& Control

Maintain Exposure
(48-96 hours)

(Static or Semi-Static)

Record Observations
(e.g., Mortality, Immobilization)

at 24, 48, 72, 96h

Perform Chemical Analysis
of Test Concentrations

Calculate Endpoints
(LC50 / EC50)

with Confidence Limits

Generate Final Report

Click to download full resolution via product page

Caption: Generalized workflow for a standard aquatic toxicity test.
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5.2 Environmental Risk Characterization Logic

Environmental risk is determined by comparing the concentration of a substance expected in

the environment with the concentration known to cause no adverse effects.

Exposure Assessment

Effects Assessment

Risk Characterization

Usage & Release Data
(e.g., from consumer products)

Environmental Fate Models
(Partitioning, Degradation)

PEC
(Predicted Environmental Concentration)

Risk Quotient (RQ)
= PEC / PNEC

Acute Toxicity Data
(LC50 / EC50)

PNEC
(Predicted No-Effect Concentration)

Apply Assessment
Factor (e.g., 1000)

Chronic Toxicity Data
(NOEC)

RQ < 1: Low Risk
RQ ≥ 1: Potential Risk

Click to download full resolution via product page
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Caption: Logic flow for environmental risk characterization.

Environmental Risk Characterization
The environmental risk of Cashmeran is determined by comparing its Predicted Environmental

Concentration (PEC) with its Predicted No-Effect Concentration (PNEC).

PNEC: The freshwater aquatic PNEC for Cashmeran has been derived as 1.35 µg/L.[1][4]

This value was calculated from the algal ecotoxicity endpoint (EC50 = 1.35 mg/L) using a

conservative assessment factor of 1000, which accounts for uncertainty when extrapolating

from acute lab data to chronic ecosystem effects.[1][4]

PEC: The estimated concentration of Cashmeran in Australian river water is 0.033 µg/L, with

a worst-case estimate based on international data being 0.17 µg/L.[1]

Risk Quotient (RQ): The RQ (PEC/PNEC) is less than 1, indicating that the expected

concentrations of Cashmeran in surface waters are below the level of concern.[1]

Based on its properties, Cashmeran is classified under the Globally Harmonised System

(GHS) as Acute Aquatic Category 2 (H401: Toxic to aquatic life) and Chronic Aquatic Category

2 (H411: Toxic to aquatic life with long lasting effects).[1] This chronic classification is driven by

its persistence combined with its acute toxicity, as comprehensive chronic data are not

available.[1]

Conclusion
The toxicological profile of Cashmeran indicates that it is a persistent but not bioaccumulative

substance in the aquatic environment. It exhibits acute toxicity to fish, aquatic invertebrates,

and algae, with EC50 and LC50 values typically in the range of 1 to 10 mg/L. While chronic

toxicity data are limited, risk assessments based on the ratio of predicted environmental

concentrations to predicted no-effect concentrations conclude that the current industrial use of

Cashmeran is unlikely to pose a high risk to the aquatic environment.[1] Its GHS classification

as toxic to aquatic life with long-lasting effects underscores the importance of managing its

release into waterways due to its high persistence.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b120643#toxicological-profile-of-cashmeran-on-
aquatic-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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